Cas no 898796-77-5 (5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one)

• Product Name: 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one
• CAS No: 898796-77-5
• MF: C₁₅H₁₁ClN₂O₅
• MW: 334.7112429142
• CID: 3142203
• PubChem ID: 8071357
• Update Time: 2025-11-01

5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2-methoxy-5-nitrobenzyl)benzo[d]oxazol-2(3H)-one
• CS-0319172
• AKOS003397425
• LS-07168
• 5-chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one
• 898796-77-5
• 5-chloro-3-[(2-methoxy-5-nitrophenyl)methyl]-1,3-benzoxazol-2-one
• MFCD08290355
• 5-chloro-3-[(2-methoxy-5-nitrophenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one
• ALBB-023046
• 2(3H)-benzoxazolone, 5-chloro-3-[(2-methoxy-5-nitrophenyl)methyl]-
• STK735428
• H33801
• 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one

• MDL： MFCD08290355
• Inchi： 1S/C15H11ClN2O5/c1-22-13-5-3-11(18(20)21)6-9(13)8-17-12-7-10(16)2-4-14(12)23-15(17)19/h2-7H,8H2,1H3
• InChI Key： HSMZMOPEDQGJFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(=O)O2)CC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 334.0356491Da
• Monoisotopic Mass: 334.0356491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6Ų

Additional information on 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one

Introduction to 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one (CAS No. 898796-77-5)

5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one, with the CAS number 898796-77-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of a chloro substituent and a nitrobenzyl moiety, make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one consists of a benzoxazole core with a 5-chloro substitution on the benzene ring and a 2-methoxy-5-nitrobenzyl group attached to the nitrogen atom. The combination of these functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic effects. The chloro substituent enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach intracellular targets. The nitro group, on the other hand, can undergo reduction to form amino derivatives, which may contribute to its biological activity.

Recent studies have highlighted the potential of 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a valuable candidate for developing new antibiotics. The mechanism of action is thought to involve the disruption of bacterial cell walls and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one has also been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the activation of Akt and ERK signaling pathways, which are often dysregulated in various types of cancer. These findings suggest that 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one could be developed into an effective anticancer drug.

The pharmacokinetic properties of 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further advance the development of 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activity and to design analogs with improved pharmacological profiles. Additionally, efforts are being made to develop suitable formulations for different routes of administration, such as oral tablets or injectable solutions.

In conclusion, 5-Chloro-3-(2-methoxy-5-nitrobenzyl)-1,3-benzoxazol-2(3H)-one (CAS No. 898796-77-5) is a promising compound with diverse biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties position it as a potential lead molecule for developing new drugs in areas such as antibacterial therapy, anti-inflammatory treatment, and cancer chemotherapy. Continued research and development efforts will likely uncover additional therapeutic uses and optimize its clinical potential.